Cas no 184357-44-6 (tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate
• CAS No: 184357-44-6
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• MDL: MFCD09951814
• CID: 138781
• PubChem ID: 21263232
• Update Time: 2025-11-01

tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-hydroxy-2,2-dimethylpropyl)carbamate
• Carbamic acid, (3-hydroxy-2,2-dimethylpropyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid,N-(3-hydroxy-2,2-dimethylpropyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate
• 3-(Boc-amino)-2,2-dimethyl-1-propanol
• N-tert-butoxycarbonyl-3-amino-2,2-dimethyl-1-propanol
• 3-(Boc-amino)-2,2-dimethylpropanol
• tert-Butyl (3-hydroxy-2,2-dimethylpropyl)
• Tert-butyl 3-Hydroxy-2,2-dimethylpropylcarbamate
• CARBAMIC ACID, (3-HYDROXY-2,2-DIMETHYLPROPYL)-, 1,1-DIMETHYLETHYL ESTER
• BHIGZYWRVWZUHG-UHFFFAOYSA-N
• AB55261
• SY023898
• Z3291
• 3-tert-butoxycarbonylamino-2,2-dimethylpropanol
• 3-(tert-butoxycarbonylamino)-2,2-dimethylpropanol
• CS-0119867
• (3-hydroxy-2,2-dimethyl-propyl)-carbamic acid tert-butyl ester
• 184357-44-6
• AKOS015910349
• (tert-butoxy)-n-(3-hydroxy-2,2-dimethylpropyl)carboxamide
• 3-(tert-butoxycarbonylamino)-2,2-dimethyl-1-propanol
• DTXSID80611754
• tert-Butyl N-(3-hydroxy-2,2-dimethyl-propyl)carbamate, AldrichCPR
• 3-(Boc-amino)-2 pound not2-dimethyl-1-propanol
• EN300-203023
• GS-6001
• AM10848
• SCHEMBL571043
• MFCD09951814
• 1,1-dimethylethyl (3-hydroxy-2,2-dimethylpropyl)carbamate
• 3-(tert-butoxycarbonyl)amino-2,2-dimethylpropan-1-ol
• A880782
• tert-Butyl3-hydroxy-2,2-dimethylpropylcarbamate

• MDL： MFCD09951814
• Inchi： 1S/C10H21NO3/c1-9(2,3)14-8(13)11-6-10(4,5)7-12/h12H,6-7H2,1-5H3,(H,11,13)
• InChI Key： BHIGZYWRVWZUHG-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.15200
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1.4

Experimental Properties

• Boiling Point: 311℃ at 760 mmHg
• PSA: 58.56000
• LogP: 1.92050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate

Introduction to Tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate (CAS No. 184357-44-6)

Ter-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate, a compound with the chemical identifier CAS No. 184357-44-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its tertiary butyl and hydroxy-isobutyl substituents, contribute to its distinctive chemical properties and potential biological activities.

The synthesis and application of tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate have been extensively studied in recent years, driven by the growing demand for novel pharmacophores and intermediates in drug development. Carbamates are known for their stability under various reaction conditions and their ability to act as protecting groups or reactive intermediates in organic transformations. The presence of both a hydroxyl group and a tertiary butyl group in this compound makes it a particularly interesting candidate for further exploration.

In the realm of pharmaceutical research, carbamates have been utilized in the development of various therapeutic agents due to their ability to modulate biological pathways. For instance, carbamate-based compounds have shown promise in the treatment of neurological disorders, inflammatory conditions, and infectious diseases. The structural motif of tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate suggests potential interactions with biological targets such as enzymes and receptors, which could be exploited for therapeutic purposes.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of carbamate derivatives like CAS No. 184357-44-6. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in optimizing the preparation of complex carbamate structures. These innovations have not only improved the accessibility of such compounds but also opened new avenues for their application in drug discovery and material science.

The role of functional groups in determining the reactivity and biological activity of a molecule cannot be overstated. In the case of tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate, the hydroxyl group serves as a potential site for hydrogen bonding interactions, while the tertiary butyl group provides steric bulk that can influence binding affinity and selectivity. These features make it an attractive scaffold for designing molecules with tailored properties.

One of the most compelling aspects of studying compounds like CAS No. 184357-44-6 is their potential to serve as building blocks for more complex pharmacological entities. By modifying or appending different functional groups to this core structure, chemists can generate libraries of derivatives with diverse biological activities. This approach is particularly valuable in high-throughput screening programs aimed at identifying novel lead compounds for drug development.

The chemical stability of carbamates is another key factor that contributes to their widespread use in synthetic chemistry. Unlike some other functional groups that may undergo decomposition under harsh conditions, carbamates remain intact during many standard organic reactions. This stability makes them ideal candidates for use as protecting groups or temporary linkers in multi-step syntheses.

In conclusion, tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and chemical properties make it a valuable tool for chemists exploring new synthetic pathways and biological activities. As research continues to uncover new applications for this class of molecules, compounds like CAS No. 184357-44-6 are likely to play an increasingly important role in advancing our understanding of organic chemistry and its applications.